Cas no 2228703-15-7 (1-(1-ethyl-1H-pyrazol-3-yl)ethane-1,2-diol)

• Product Name: 1-(1-ethyl-1H-pyrazol-3-yl)ethane-1,2-diol
• CAS No: 2228703-15-7
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 5924010
• PubChem ID: 165612863
• Update Time: 2023-12-27

1-(1-ethyl-1H-pyrazol-3-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-1H-pyrazol-3-yl)ethane-1,2-diol
• EN300-1749287
• 2228703-15-7

• Inchi： 1S/C7H12N2O2/c1-2-9-4-3-6(8-9)7(11)5-10/h3-4,7,10-11H,2,5H2,1H3
• InChI Key： IDNUCHNBDBUXTG-UHFFFAOYSA-N
• SMILES： OC(CO)C1C=CN(CC)N=1

Computed Properties

• Exact Mass: 156.089877630g/mol
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 58.3Ų